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Compound of Interest

Compound Name: Lasalocid

Cat. No.: B15560107

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lasalocid is a carboxylic polyether ionophore antibiotic derived from Streptomyces lasaliensis.
It is widely utilized in veterinary medicine as a coccidiostat and has garnered interest in
research for its broad-spectrum biological activities, including antibacterial, antiparasitic, and
potential anticancer properties. Lasalocid functions by forming lipid-soluble complexes with
mono- and divalent cations, such as K+, Na+, Ca2+, and Mg2+, and transporting them across
biological membranes. This disruption of ion gradients leads to osmaotic lysis in target
organisms and affects various intracellular processes in mammalian cells, including vesicular
trafficking and organelle homeostasis.

Proper preparation and storage of Lasalocid stock solutions are critical for obtaining
reproducible and accurate experimental results. This document provides detailed protocols for
the preparation of Lasalocid stock solutions and summarizes key data regarding its solubility,
storage conditions, and working concentrations for in vitro studies.

Quantitative Data Summary
Solubility of Lasalocid
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Lasalocid is soluble in a variety of organic solvents. The choice of solvent is critical for
achieving the desired stock concentration and ensuring compatibility with the experimental

system.

Solvent Solubility (mg/mL) Reference
Dimethyl Sulfoxide (DMSO) 100 [11[2]
Methanol Soluble [3][4]
Ethanol Soluble [31[4]
N,N-Dimethylformamide (DMF)  Soluble [3]

Ethyl Acetate Data not specified [4]

Acetone Data not specified [4]

Note: For Lasalocid sodium, solubility has been determined in methanol, ethanol, propan-2-ol,
ethyl acetate, and acetone at various temperatures.[4]

Recommended Storage Conditions

Proper storage is essential to maintain the stability and activity of Lasalocid.

Storage .
Form Duration Reference
Temperature
Solid Powder -20°C > 4 years [3]
Stock Solution in
-80°C 6 months [5]
DMSO
Stock Solution in
-20°C 1 month [5]

DMSO

Typical Experimental Concentrations

The effective concentration of Lasalocid varies depending on the cell type and the biological
effect being studied.
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Concentration

Application Cell Line Reference
Range
Anti-toxin Activity HelLa, HUVECs 1-10uM [6]
L < 20 pM (for >80%
Cytotoxicity Assay Hela, L929, HUVECs o [6]
viability)
Autophagy Modulation  Hela (GFP-LC3B) 2.5 uM [6]
Anticancer Activity PC-3, LNCaP 0-5um [5]
Anticoccidial Activity Eimeria tenella 0.01 - 10.0 pg/mL [3]
o Chicken Hepatoma
Cytotoxicity (EC50) 1-250puM [7]
(LMH)
Cytotoxicity (EC50) Rat Myoblasts (L6) 1-250puM [7]

Experimental Protocols

Preparation of a 10 mM Lasalocid Stock Solution in
DMSO

Materials:

e Lasalocid (or Lasalocid Sodium) powder (MW: 590.8 g/mol for Lasalocid; 612.77 g/mol for
Lasalocid Sodium)

e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or cryovials
o Calibrated analytical balance

o Vortex mixer

o Sterile 0.22 um syringe filter

Protocol:
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o Calculate the required mass:

o To prepare 1 mL of a 10 mM stock solution of Lasalocid (MW = 590.8 g/mol ), weigh out
5.91 mg of Lasalocid powder.

o Calculation: 10 mmol/L * 1 L/1000 mL * 590.8 g/mol * 1000 mg/g * 1 mL = 5.91 mg
e Weighing:

o Tare a sterile microcentrifuge tube on an analytical balance.

o Carefully weigh the calculated amount of Lasalocid powder into the tube.
 Dissolution:

o Add the appropriate volume of anhydrous DMSO to the tube (e.g., 1 mL for a 10 mM
solution).

o Vortex the solution until the Lasalocid powder is completely dissolved. Gentle warming in
a 37°C water bath may aid dissolution if necessary.

« Sterilization:
o For cell culture experiments, it is crucial to ensure the sterility of the stock solution.

o Sterilize the Lasalocid stock solution by passing it through a sterile 0.22 pum syringe filter
into a new sterile cryovial. This step should be performed in a laminar flow hood to
maintain sterility.

» Aliquoting and Storage:

o Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 20-50 pL) in sterile
cryovials. This prevents repeated freeze-thaw cycles which can degrade the compound.

o Label the aliquots clearly with the compound name, concentration, solvent, and date of
preparation.
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o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[5]

o Preparation of Working Solutions:
o When ready to use, thaw an aliquot of the stock solution at room temperature.

o Dilute the stock solution to the desired final concentration in the appropriate cell culture
medium. Ensure that the final concentration of DMSO in the culture medium is low
(typically <0.5%) to avoid solvent-induced cytotoxicity.

Visualizations
Experimental Workflow
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Stock Solution Preparation
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Caption: Workflow for Lasalocid Stock Solution Preparation and Use.
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Caption: Lasalocid's lonophoric Mechanism and Cellular Effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Preparation and Storage of Lasalocid Stock Solutions
for In Vitro Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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